Cas no 26651-23-0 (1-Pyrenesulfonic Acid, Pract.)

• Product Name: 1-Pyrenesulfonic Acid, Pract.
• CAS No: 26651-23-0
• Molecular Formula: C₁₆H₁₀O₃S
• Molecular Weight: 282.3138
• MDL: MFCD00014328
• CID: 278069
• PubChem ID: 101009

1-Pyrenesulfonic Acid, Pract. Properties

Names and Identifiers

• 1-Pyrenesulfonic acid
• pyrene-1-sulfonic acid
• 1-pyrenesulfunic acid
• Pyren-1-sulfonsaeure
• Pyren-3-sulfonsaeure
• pyrene-1-SO3H
• pyrene-1-sulfate
• Pyrene-3-sulfonic acid
• pyrenesulfonic acid
• J-016506
• AKOS025116670
• 1-Pyrenesulfonic Acid, Pract.
• 5-Ethylthiophene-2,4-disulfonyl dichloride
• FT-0608295
• SW74Q7T9PN
• 26651-23-0
• DTXSID00181186
• 1-PYRENESULFONICACID
• MFCD00014328
• SCHEMBL139959
• CCRIS 3179

• MDL： MFCD00014328
• InChIKey： DLOBKMWCBFOUHP-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H10O3S/c17-20(18,19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H,(H,17,18,19)
• SMILES： C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)S(=O)(=O)O

Computed Properties

• Exact Mass: 282.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 282.035
• Heavy Atom Count: 20
• Complexity: 480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• LogP: 4.91150
• PSA: 62.75000
• Refractive Index: 1.842
• Melting Point: 125-129 °C(lit.)
• Density: 1.5±0.1 g/cm3

1-Pyrenesulfonic Acid, Pract. Security Information

• RTECS：UR2520000
• WGK Germany：3
• Safety Instruction： 22-26-27-36/37/39-45
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1759 8/PG 2
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 34
• Signal Word：warning

1-Pyrenesulfonic Acid, Pract. Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%